Cas no 2757083-97-7 ((S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2757083-97-7
• MF: C₁₇H₁₃NOS
• MW: 279.356222867966
• CID: 5086703
• PubChem ID: 162394362
• Update Time: 2026-03-02

(S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (4S)-2-(1-benzothiophen-2-yl)-4-phenyl-4,5-dihydro-1,3-oxazole
• BS-48115
• (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
• 2757083-97-7
• F72861

• Inchi： 1S/C17H13NOS/c1-2-6-12(7-3-1)14-11-19-17(18-14)16-10-13-8-4-5-9-15(13)20-16/h1-10,14H,11H2/t14-/m1/s1
• InChI Key： ILOPWMKOXZPEAX-CQSZACIVSA-N
• SMILES： O1C[C@H](C2=CC=CC=C2)N=C1C1SC2=CC=CC=C2C=1

Computed Properties

• Exact Mass: 279.07178521g/mol
• Monoisotopic Mass: 279.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Additional information on (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole

Compound Introduction: (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2757083-97-7)

The compound (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole, identified by its CAS number 2757083-97-7, represents a significant advancement in the field of medicinal chemistry. This chiral oxazole derivative features a benzo[b]thiophene scaffold linked to a phenyl group, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The stereochemistry of the compound, specifically the (S) configuration, plays a crucial role in its biological activity and interaction with target molecules.

In recent years, there has been growing interest in oxazole derivatives due to their diverse pharmacological properties. Oxazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The structural motif of (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole combines the favorable characteristics of benzo[b]thiophene and phenyl groups, which are known to enhance binding affinity and selectivity towards various biological targets.

The benzo[b]thiophene ring is a common structural feature in many bioactive molecules, contributing to their stability and bioavailability. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. The presence of the phenyl group further extends the compound's potential by introducing additional interaction points with biological targets. Together, these structural elements make (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its chiral center at the oxazole ring. The (S) configuration is particularly significant because enantiomers can exhibit markedly different biological activities. This stereochemical specificity has led to increased interest in designing and synthesizing enantiomerically pure compounds for drug development. The synthesis of optically active molecules like (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliaries.

Recent studies have highlighted the potential of oxazole derivatives as scaffolds for inhibiting kinases and other enzymes involved in cancer progression. For instance, modifications of the oxazole core have shown promise in disrupting protein-protein interactions critical for tumor growth and survival. The combination of benzo[b]thiophene and phenyl groups in (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole suggests that it may interact with such targets effectively.

Furthermore, the compound's structural features make it an attractive candidate for developing treatments against neurological disorders. Oxazole derivatives have been investigated for their potential to modulate neurotransmitter systems, offering hope for new therapies in conditions such as Alzheimer's disease and Parkinson's disease. The (S) configuration may enhance its ability to interact with specific receptors or enzymes involved in these pathologies.

In terms of synthetic approaches, the preparation of (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole involves multi-step organic synthesis. Key steps include the formation of the oxazole ring via cyclization reactions and subsequent functionalization at the benzo[b]thiophene and phenyl positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

The pharmaceutical industry has shown significant interest in developing small-molecule inhibitors based on heterocyclic scaffolds like oxazoles. These inhibitors can target a variety of disease-causing proteins and enzymes, offering new treatment modalities. The unique combination of structural features in (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole positions it as a valuable building block for such inhibitors.

Computational studies have also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how (S)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole interacts with biological targets at the atomic level. These insights guide experimental efforts by highlighting key interaction sites and optimizing lead structures for improved potency and selectivity.

In conclusion, (S)-2-(Benzo[b]thiophen-2-y1)-4-ph3nyl--dihydrooxazole (CAS No. 2757083--97--7) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, including the benzo[b]thiophene scaffold and pheny1 group, along with its (S) stereochemistry, make it an attractive candidate for further exploration against various diseases. Advances in synthetic methodologies and computational biology continue to enhance our ability to develop novel therapeutics based on such complex molecular architectures.